Cas no 90050-73-0 (Benzene, (1,1,2-tribromoethyl)-)
90050-73-0 structure
Product Name:Benzene, (1,1,2-tribromoethyl)-
CAS No:90050-73-0
MF:C8H7Br3
MW:342.853180170059
CID:5689703
Update Time:2023-10-12
Benzene, (1,1,2-tribromoethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, (1,1,2-tribromoethyl)-
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- Inchi： 1S/C8H7Br3/c9-6-8(10,11)7-4-2-1-3-5-7/h1-5H,6H2
- InChI Key： HCWPSDYNAGFUND-UHFFFAOYSA-N
- SMILES： C1(C(Br)(Br)CBr)=CC=CC=C1
Experimental Properties
- Density: 2.0984 g/cm3(Temp: 16.2 °C)
- Melting Point: 5-6 °C
- Boiling Point: 143-144 °C
Benzene, (1,1,2-tribromoethyl)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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